Cas no 1554291-93-8 (pyrazolo1,5-apyrazin-3-amine)

• Product Name: pyrazolo1,5-apyrazin-3-amine
• CAS No: 1554291-93-8
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 5019654
• PubChem ID: 69460984
• Update Time: 2025-06-09

pyrazolo1,5-apyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyrazin-3-amine
• pyrazolo1,5-apyrazin-3-amine

• Inchi： 1S/C6H6N4/c7-5-3-9-10-2-1-8-4-6(5)10/h1-4H,7H2
• InChI Key： YYRNUZBIOUXQFE-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=C(C=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• XLogP3: -0.7
• Topological Polar Surface Area: 56.2

Additional information on pyrazolo1,5-apyrazin-3-amine

Pyrazolo[1,5-apyrazin-3-amine] (CAS No. 1554291-93-8): A Comprehensive Overview in Modern Chemical Biology

Pyrazolo[1,5-apyrazin-3-amine], identified by the chemical compound code CAS No. 1554291-93-8, represents a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the broader category of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The specific arrangement of nitrogen atoms in its molecular framework imparts distinct chemical properties, making it a subject of intense study for its pharmacological relevance.

The molecular structure of Pyrazolo[1,5-apyrazin-3-amine] consists of two interconnected pyrazole rings, with an amine group positioned at the 3-position of the upper pyrazole ring. This unique configuration facilitates various interactions with biological targets, including enzymes and receptors, which are pivotal in modulating cellular processes. The presence of multiple nitrogen atoms also contributes to its ability to engage in hydrogen bonding and other non-covalent interactions, enhancing its binding affinity to biological macromolecules.

In recent years, the investigation of heterocyclic compounds like Pyrazolo[1,5-apyrazin-3-amine] has been driven by their potential as scaffolds for drug discovery. The compound's ability to act as a pharmacophore has been explored in several preclinical studies aimed at identifying novel therapeutic agents. For instance, researchers have been particularly interested in its interaction with kinases and other signaling proteins, which play crucial roles in cancer and inflammatory diseases. The amine group at the 3-position serves as a reactive site for further functionalization, allowing chemists to design derivatives with enhanced bioactivity and selectivity.

One of the most compelling aspects of Pyrazolo[1,5-apyrazin-3-amine] is its versatility in medicinal chemistry. Its core structure can be modified to optimize pharmacokinetic properties, such as solubility and metabolic stability, while maintaining or improving target engagement. This flexibility has led to several innovative drug candidates entering clinical trials for conditions ranging from oncology to neurodegenerative disorders. The compound's mechanism of action often involves inhibition or modulation of key enzymatic pathways, thereby offering a rational basis for therapeutic intervention.

The synthesis of Pyrazolo[1,5-apyrazin-3-amine] has been refined through multiple methodologies, each offering distinct advantages in terms of yield and purity. Modern synthetic approaches often leverage transition metal catalysis to achieve efficient coupling reactions between the pyrazole units. These methods not only improve scalability but also enable the introduction of complex substituents that fine-tune the compound's biological profile. Advances in computational chemistry have further accelerated the design process by predicting binding affinities and optimizing molecular structures before experimental validation.

From a computational perspective, Pyrazolo[1,5-apyrazin-3-amine] has been extensively studied using molecular dynamics simulations and quantum mechanical calculations. These techniques provide insights into its interactions with biological targets at an atomic level, helping researchers rationalize experimental observations and predict potential side effects. The compound's binding mode to proteins has been mapped out in detail using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, revealing key interactions that dictate its efficacy.

The pharmacological profile of Pyrazolo[1,5-apyrazin-3-amine] has been evaluated through a series of in vitro assays designed to assess its interaction with relevant biological pathways. Initial studies have highlighted its potential as an inhibitor of Janus kinases (JAKs), which are implicated in autoimmune diseases and hematological malignancies. Additionally, its ability to modulate histone deacetylases (HDACs) has been explored as a strategy for treating certain types of cancer by altering chromatin structure and gene expression.

In vivo studies have complemented these findings by demonstrating the compound's efficacy in animal models of disease. For example, mouse models of inflammation have shown reduced cytokine production following administration of Pyrazolo[1,5-apyrazin-3-amine], suggesting its potential as an anti-inflammatory agent. Similarly, preclinical trials in cancer models have reported tumor growth inhibition without significant toxicity at therapeutic doses.

The future direction of research on Pyrazolo[1,5-apyrazin-3-amine] is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging knowledge gained from computational studies and experimental data, researchers aim to develop analogs with improved potency, selectivity, and reduced side effects. Furthermore, exploring new synthetic routes may enable the production of larger libraries of derivatives for high-throughput screening purposes.

The integration of artificial intelligence (AI) into drug discovery has also opened new avenues for investigating Pyrazolo[1,5-apyrazin-3-amine]. Machine learning algorithms can predict novel bioactivities based on existing data sets, while deep learning models can assist in designing synthetic strategies that are not easily accessible through traditional methods. These advancements promise to accelerate the development pipeline for this promising compound.

In conclusion, Pyrazolo[1,5-apyrazin-3-amine] (CAS No. 1554291-93-8) stands out as a structurally intriguing and biologically relevant compound with significant therapeutic potential. Its unique molecular framework allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery efforts across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to play an increasingly important role in modern chemical biology。